![molecular formula C8H4F3NO4 B1304191 4-Nitro-2-(trifluoromethyl)benzoic acid CAS No. 320-37-6](/img/structure/B1304191.png)
4-Nitro-2-(trifluoromethyl)benzoic acid
Overview
Description
4-Nitro-2-(trifluoromethyl)benzoic acid is a chemical compound that contains a nitro group and a trifluoromethyl group attached to a benzene ring which is also substituted with a carboxylic acid group. The presence of these substituents influences the physical and chemical properties of the compound, as well as its reactivity and potential applications in various fields, including pharmaceuticals and materials science .
Synthesis Analysis
The synthesis of related compounds often involves multistep reactions that can include nitration, halogenation, and functional group transformations. For example, 4-Chloro-2-fluoro-5-nitrobenzoic acid is synthesized as a building block for heterocyclic compounds, which are crucial in drug discovery. This synthesis involves immobilization on a resin, chlorine substitution, nitro group reduction, and cyclization to afford various heterocycles . Similarly, the synthesis of 4-(2-nitrophenylsulfonamido)benzoic acid and its tin complex involves multiple characterization techniques, including X-ray diffraction, to confirm the structure of the synthesized compounds .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the steric interactions between the nitro and trifluoromethyl groups, which cause a rotation of these groups out of the plane of the aromatic ring. This rotation is due to the regiochemistry of the substituents, which affects the overall geometry of the molecule . The structure of related nitrobenzoic acid derivatives has been studied using X-ray crystallography, revealing details such as hydrogen bonding and pi-stacking interactions that influence the solid-state packing of the molecules .
Chemical Reactions Analysis
The reactivity of nitrobenzoic acid derivatives can be complex, involving various types of catalysis. For instance, the hydrolysis of 4-nitro-2-(trifluoroacetylamino)benzoic acid is catalyzed by buffers in a pH-dependent manner and exhibits different mechanisms depending on the pH of the solution . The study of isomeric nitrobenzotrifluorides demonstrates how the presence of different substituents can influence the formation of cocrystals and the packing of molecules in the solid state .
Physical and Chemical Properties Analysis
The physical and chemical properties of nitrobenzoic acids are significantly affected by the position and nature of the substituents on the benzene ring. Experimental and theoretical studies, including IR, Raman, and NMR spectroscopy, as well as quantum chemical calculations, have been conducted to understand the influence of the nitro group on the vibrational structure of the molecule. These studies provide insights into the vibrational bands of the nitro and carboxyl groups and the benzene ring, as well as the chemical shifts observed in NMR spectra . The solubility, density, and crystal packing of isomeric nitrobenzoic acids have also been correlated with their molecular structures .
Scientific Research Applications
Degradation and Stability
4-Nitro-2-(trifluoromethyl)benzoic acid (NTFA), a degradation product of nitisinone, shows considerable stability under various experimental conditions. The stability of NTFA increases with the pH of the solution. Research using liquid chromatography-mass spectrometry (LC-MS/MS) has identified NTFA as a major product of nitisinone degradation in conditions simulating the human stomach (H. Barchańska et al., 2019) LC-MS/MS Study of the Degradation Processes of Nitisinone and Its By-Products.
Crystallographic and Spectroscopic Characterization
In a study focused on crystallographic and spectroscopic analysis, the structural properties of this compound were examined. This research provided insights into the steric interactions and the rotational effects on the carboxylic acid group or the nitro group due to the regiochemistry of the trifluoromethyl group (George L. Diehl III et al., 2019) Crystallographic and Spectroscopic Characterization.
Hydrolysis Studies
The hydrolysis of 4-nitro-2-(trifluoroacetylamino)benzoic acid, a related compound, was studied across a pH range of 0-13. The study revealed various catalytic processes, including intramolecular general acid catalysis and micellar catalysis, influencing the hydrolysis mechanism (T. Broxton, 1984) Hydrolysis of 4-Nitro-2-(trifluoroacetylamino)benzoic Acid.
Synthesis Techniques
Various studies have investigated the synthesis of compounds similar to this compound. For instance, synthesis techniques for 2-nitro-4-methylsulfonylbenzoic acid have been developed, emphasizing high yield and purity (Ci Long-wang, 2013) Study on the Synthesis Technology.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that the compound can cause irritation to the skin, eyes, and respiratory system
Result of Action
The molecular and cellular effects of 4-Nitro-2-(trifluoromethyl)benzoic acid’s action are primarily characterized by irritation to the skin, eyes, and respiratory system . This suggests an inflammatory response at the cellular level, potentially involving the release of inflammatory mediators and recruitment of immune cells.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound’s irritant properties may be exacerbated under conditions of high exposure or in sensitive individuals . Additionally, factors such as temperature, pH, and presence of other chemicals could potentially affect the compound’s stability and activity.
Biochemical Analysis
Biochemical Properties
4-Nitro-2-(trifluoromethyl)benzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound is known to interact with various enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The nature of these interactions is often characterized by strong electrostatic and hydrophobic interactions, facilitated by the nitro and trifluoromethyl groups on the benzoic acid core .
Cellular Effects
The effects of this compound on cellular processes are diverse. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it can alter the expression of specific genes involved in metabolic pathways, leading to changes in cellular metabolism. Additionally, this compound can affect cell signaling pathways by interacting with key signaling molecules, thereby influencing cellular responses to external stimuli .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of this compound to specific biomolecules, such as enzymes and receptors. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can undergo degradation over extended periods. The long-term effects of this compound on cellular function have been studied in both in vitro and in vivo settings. These studies have shown that prolonged exposure to this compound can lead to cumulative changes in cellular metabolism and function .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function, while higher doses can lead to significant changes in cellular metabolism and gene expression. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, including cellular damage and disruption of normal physiological processes .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, this compound can be metabolized by enzymes involved in oxidative and reductive reactions, leading to the formation of various metabolites. These metabolic pathways are essential for the detoxification and elimination of this compound from the body .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes by transporter proteins, facilitating its accumulation in specific cellular compartments. Additionally, binding proteins can sequester this compound, influencing its localization and availability for biochemical reactions .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it may be directed to the mitochondria, where it can influence mitochondrial function and metabolism. The localization of this compound within cells is essential for its role in various biochemical processes .
properties
IUPAC Name |
4-nitro-2-(trifluoromethyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NO4/c9-8(10,11)6-3-4(12(15)16)1-2-5(6)7(13)14/h1-3H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPCKZQCTLCTDST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60382253 | |
Record name | 4-Nitro-2-(trifluoromethyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60382253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
320-37-6 | |
Record name | 4-Nitro-2-(trifluoromethyl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=320-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Nitro-2-(trifluoromethyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60382253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Nitro-2-(trifluoromethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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